Cas no 19872-31-2 (1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1))

1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1) structure
19872-31-2 structure
Product Name:1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1)
CAS No:19872-31-2
MF:C6H13NaO3S4
MW:284.415387868881
CID:185534
PubChem ID:23663460
Update Time:2025-04-19

1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid,3-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1)
    • 1-Propanesulfonic acid, 3-((2,3-dimercaptopropyl)thio)-, sodium salt
    • sodium,3-[2,3-bis(sulfanyl)propylsulfanyl]propane-1-sulfonate
    • 3-((2,3-Dimercaptopropyl)thio)-1-propanesulfonic acid sodium salt
    • sodium 3-[(2,3-disulfanylpropyl)sulfanyl]propane-1-sulfonate
    • DTXSID30941715
    • 19872-31-2
    • Sodium 3-{[2,3-bis(sulfanyl)propyl]sulfanyl}propane-1-sulfonate
    • sodium;3-[2,3-bis(sulfanyl)propylsulfanyl]propane-1-sulfonate
    • Inchi: 1S/C6H14O3S4.Na/c7-13(8,9)3-1-2-12-5-6(11)4-10;/h6,10-11H,1-5H2,(H,7,8,9);/q;+1/p-1
    • InChI Key: LBMLLQPUQZGMPQ-UHFFFAOYSA-M
    • SMILES: S(CC(CS)S)CCCS(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 283.96469
  • Monoisotopic Mass: 283.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.9A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 57.2

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